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Compound of Interest

Compound Name: Lithium carbonate-13C

Cat. No.: B15088283

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical
characteristics, analytical methodologies, and potential applications of 13C enriched lithium
carbonate. This isotopically labeled compound serves as a powerful tool in diverse research
areas, from materials science to metabolic studies and drug development. This document
offers detailed experimental protocols and data presentation to facilitate its effective use in the
laboratory.

Core Chemical Characteristics

13C enriched lithium carbonate (Li2:3COs) is a stable, non-radioactive isotopically labeled
compound where the naturally occurring 12C in the carbonate anion is replaced with the 13C
isotope. This enrichment provides a distinct mass difference that can be readily detected by
mass spectrometry and nuclear magnetic resonance, making it an invaluable tracer in various
scientific investigations.

Physical and Chemical Properties

The fundamental physical and chemical properties of 13C enriched lithium carbonate are
summarized in the table below. These properties are largely comparable to its unlabeled
counterpart, with the primary distinction being the increased molecular weight due to the 13C
isotope.
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Property Value Reference
Molecular Formula Li213COs [1]
Molecular Weight 74.88 g/mol [1]
Isotopic Purity Typically =98 atom % 13C [1]
Appearance White crystalline solid [1]
Melting Point 618 °C (decomposes) [1]

1.54 g/100 mL at 0°C; 1.33
Solubility in Water /100 mL at 20°C; 0.72 g/100
mL at 100°C

o ) Insoluble in acetone and
Solubility in Organic Solvents
ethanol

Experimental Protocols

This section outlines detailed methodologies for the synthesis and characterization of 13C
enriched lithium carbonate, as well as its application in metabolic tracing studies.

Synthesis of 13C Enriched Lithium Carbonate

The synthesis of 13C enriched lithium carbonate can be achieved through the reaction of a
lithium base with a 13C-labeled carbon source, such as 13COz gas or a soluble 13C-carbonate
salt. A common laboratory-scale synthesis involves the precipitation of lithium carbonate from a
solution of a soluble lithium salt using a *3C-labeled carbonate source.

Materials:

Lithium chloride (LiCl) or Lithium hydroxide (LiOH)

13C-Barium carbonate (Ba'3COs) or by bubbling 3CO2 gas

Deionized water

Dilute hydrochloric acid (HCI) (for Ba3COs route)
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o Reaction vessel with stirring capability
 Filtration apparatus (e.g., Blichner funnel)
e Drying oven

Procedure using 3C-Barium Carbonate:

¢ Dissolution of Lithium Salt: Dissolve a stoichiometric amount of lithium chloride in deionized
water in the reaction vessel.

o Preparation of 133C-Carbonate Solution: In a separate vessel, carefully react 13C-barium
carbonate with a slight excess of dilute hydrochloric acid to generate an aqueous solution of
13C-carbonic acid. This step should be performed in a well-ventilated fume hood as 3CO:2
gas will be evolved.

o Ba3COs(s) + 2HCI(aq) — BaClz(aq) + H20(l) + 13CO2(g)

» Precipitation: Slowly add the 13C-carbonic acid solution to the stirred lithium chloride solution.
Alternatively, bubble the generated 13CO2z gas through a solution of lithium hydroxide. The
less soluble lithium carbonate will precipitate out of the solution.

o 2LiCl(aq) + H213COs(aq) — Li213COs(s) + 2HCI(aq)
o 2LiOH(aq) + 13CO2(g) — Li213COs3(s) + H20(l)

« |solation and Purification: Collect the white precipitate by vacuum filtration and wash it
several times with cold deionized water to remove any unreacted starting materials and
byproducts.

e Drying: Dry the purified 13C enriched lithium carbonate in an oven at a temperature below its
decomposition point (e.g., 100-120 °C) until a constant weight is achieved.

Workflow for the Synthesis of 13C Enriched Lithium Carbonate:
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Starting Materials

LiCl or LiOH Solution 13C Source (Ba'*COs or 3COz2 gas)

Reactign Steps

Final Broduct

Purified Li2'3COs
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Sample Preparation

Weigh Li23COs

Acid Digestion to 3COz2

Mass Spectrometry

pcessing

Calculate 13C/12C Ratio

Determine Isotopic Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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13C Enriched Lithium Carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15088283#chemical-characteristics-of-13c-enriched-
lithium-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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